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Compound of Interest

Compound Name: LY2979165

Cat. No.: B1651637 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of investigational compounds like LY2979165 is a critical component of laboratory

safety and regulatory compliance. While specific disposal protocols for LY2979165 are not

publicly available, adherence to general best practices for hazardous chemical waste

management is paramount. This guide provides essential, step-by-step procedures to ensure

the safe disposal of LY2979165 and similar research chemicals.

The primary source of safety information for any chemical is its Safety Data Sheet (SDS).

Researchers should always consult the SDS for LY2979165, if available from the supplier, and

their institution's Environmental Health and Safety (EHS) department for specific guidance.

General Procedures for Chemical Waste Disposal
The disposal of laboratory chemical waste is regulated and must be conducted in a manner

that ensures the safety of personnel and the environment. The following steps outline a general

procedure for the proper disposal of chemical waste such as LY2979165.

Step 1: Waste Identification and Determination Before disposal, it is crucial to determine if the

waste is hazardous. This determination can be based on the known characteristics of the

chemical.[1] Most research chemicals should be treated as hazardous waste unless explicitly

determined otherwise.

Step 2: Segregation of Waste Incompatible chemicals must be segregated to prevent

dangerous reactions.[2][3] For instance, acids should be stored separately from bases, and
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oxidizing agents should be kept away from organic substances.[2] LY2979165 waste should

not be mixed with other chemical waste unless their compatibility is known.

Step 3: Proper Waste Containment Hazardous waste must be collected in containers that are

compatible with the chemical.[2][3][4] The container should be in good condition, leak-proof,

and have a secure lid.[2][4] It is often recommended to use the original container if it is suitable.

[2] Containers should not be overfilled; a headspace of at least 10% should be left to allow for

expansion.

Step 4: Labeling of Waste Containers All hazardous waste containers must be clearly labeled

with the words "Hazardous Waste," the full chemical name(s) of the contents, the approximate

quantities, and the date of accumulation.[2][4][5] Labels should be legible and securely

attached to the container.

Step 5: Storage of Waste Hazardous waste must be stored in a designated and properly

managed Satellite Accumulation Area (SAA) within the laboratory.[2] This area should be at or

near the point of generation.[4] Containers must be kept closed except when adding waste.[1]

[3]

Step 6: Arranging for Disposal Contact your institution's EHS department to schedule a pickup

for the hazardous waste.[1] Do not dispose of chemical waste down the drain or in the regular

trash unless explicitly permitted by your EHS department for specific, non-hazardous materials.

[3][6]

Key Information for Handling LY2979165
While a specific disposal protocol is not available, the following information, gathered from

supplier data sheets, is pertinent to the safe handling of LY2979165.
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Property Information

Synonyms mGlu2 agonist

Storage
Store at -20°C for up to 3 years (powder) or

-80°C for up to 1 year (in solvent).

Solubility
Soluble in H2O (40 mg/mL) and DMSO (1

mg/mL).

Appearance Solid

Experimental Protocols
Detailed experimental protocols involving LY2979165 are not publicly available. Researchers

should develop their own protocols in accordance with established laboratory procedures and

safety guidelines.

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of a research

chemical like LY2979165.
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Chemical Waste Disposal Workflow

Step 1: Waste Generation
(LY2979165)

Step 2: Hazardous Waste Determination

Step 3: Segregate Incompatible Wastes

Step 4: Select Compatible Container

Step 5: Label Container Clearly
- 'Hazardous Waste'

- Chemical Name
- Date

Step 6: Store in Satellite Accumulation Area (SAA)

Step 7: Request EHS Pickup

Step 8: Professional Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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